Cas no 1286713-62-9 (3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea
• CAS No: 1286713-62-9
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 5812142
• PubChem ID: 52906826
• Update Time: 2025-06-13

3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)urea
• 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea
• VU0523834-1
• F5854-0832
• AKOS024522366
• 1286713-62-9

• Inchi： 1S/C19H18ClN3O3/c1-25-18-8-7-14(20)11-17(18)22-19(24)23(13-16-6-4-10-26-16)12-15-5-2-3-9-21-15/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key： VGVNESRJHZDYIT-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CC1=NC=CC=C1)C(NC1=CC(Cl)=CC=C1OC)=O

Computed Properties

• Exact Mass: 371.1036691g/mol
• Monoisotopic Mass: 371.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea

Research Brief on 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea (CAS: 1286713-62-9)

Recent studies on the compound 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea (CAS: 1286713-62-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This urea derivative has garnered attention due to its unique structural features and promising biological activities, particularly in targeting specific protein-protein interactions (PPIs) and enzymatic pathways implicated in various diseases.

The compound's design incorporates a chloro-methoxyphenyl moiety, a furanmethyl group, and a pyridinylmethyl group, which collectively contribute to its binding affinity and selectivity. Recent in vitro and in vivo studies have demonstrated its efficacy as a modulator of key signaling pathways, including those involved in inflammation and oncology. Notably, its ability to inhibit specific kinases and disrupt PPIs has been validated through high-throughput screening and crystallographic studies, providing a structural basis for its mechanism of action.

One of the most significant findings from recent research is the compound's potential application in treating neurodegenerative disorders. Preclinical models have shown that 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea can cross the blood-brain barrier and exhibit neuroprotective effects by targeting tau protein aggregation and neuroinflammation. These results suggest a promising avenue for further development in Alzheimer's disease and related tauopathies.

In addition to its therapeutic potential, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. Advanced formulations, including nanoparticle-based delivery systems, are being explored to enhance its solubility and tissue distribution. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's pharmacokinetic profile and minimize off-target effects.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as dose-dependent toxicity and potential drug-drug interactions require further investigation. Ongoing studies are focused on structure-activity relationship (SAR) optimization to improve selectivity and reduce adverse effects. The integration of computational modeling and machine learning approaches is expected to accelerate the discovery of next-generation derivatives with enhanced therapeutic profiles.

In conclusion, 3-(5-chloro-2-methoxyphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea represents a compelling case study in the rational design of small-molecule therapeutics. Its multifaceted biological activities and structural versatility position it as a valuable tool for both basic research and drug development. Future research directions will likely explore its applications in combination therapies and its potential as a precision medicine candidate for genetically defined patient populations.